4-(2-Butynoyl)-1-phenethyldihydro-2,6(1H,3H)-pyrazinedione

• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• IUPAC Name: 4-but-2-ynoyl-1-(2-phenylethyl)piperazine-2,6-dione
• InChI: InChI=1S/C16H16N2O3/c1-2-6-14(19)17-11-15(20)18(16(21)12-17)10-9-13-7-4-3-5-8-13/h3-5,7-8H,9-12H2,1H3
• InChI Key: SNJUOUBPHQJTCV-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N1CC(=O)N(C(=O)C1)CCC2=CC=CC=C2

Description

4-(2-Butynoyl)-1-phenethyldihydro-2,6(1H,3H)-pyrazinedione: (short for its systematic name), is a heterocyclic compound.

• It is typically formed during the Maillard reaction , which occurs when reducing carbohydrates react with amino acids or proteins in heat-treated foods.
• DDMP contributes to the antioxidant properties of Maillard reaction intermediates .

Preparation Methods

• DDMP can be synthesized through the degradation of Amadori or Heyns rearrangement products (ARPs/HRPs) via 2,3-enolization.
• Industrial production methods may involve controlled Maillard reactions under specific conditions.

Chemical Reactions Analysis

• DDMP can undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and acid/base catalysts.
• Major products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: DDMP’s antioxidant properties make it relevant in food chemistry and flavor development.

Biology: It may have implications in cellular protection due to its radical-scavenging abilities.

Medicine: Research could explore its potential as an antioxidant or protective agent.

Industry: DDMP might find applications in food additives or natural product formulations.

Mechanism of Action

• DDMP’s antioxidant activity likely stems from its unstable enol structure.
• It scavenges free radicals, protecting cells from oxidative damage.

Comparison with Similar Compounds

• DDMP’s uniqueness lies in its specific structure and antioxidant properties.
• Similar compounds include other pyrazinediones, such as 7-methoxyquinazoline-2,4(1H,3H)-dione .

Remember that DDMP’s multifaceted roles warrant further investigation, and its potential extends beyond what we’ve covered here